Cas no 876941-47-8 (1-5-(2-hydroxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(morpholin-4-yl)ethan-1-one)

• Product Name: 1-5-(2-hydroxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(morpholin-4-yl)ethan-1-one
• CAS No: 876941-47-8
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 5438686
• Update Time: 2025-10-15

1-5-(2-hydroxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2-hydroxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-morpholin-4-ylethanone
• 1-5-(2-hydroxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(morpholin-4-yl)ethan-1-one

• Inchi： 1S/C19H21N3O3S/c23-17-5-2-1-4-14(17)16-12-15(18-6-3-11-26-18)20-22(16)19(24)13-21-7-9-25-10-8-21/h1-6,11,16,23H,7-10,12-13H2
• InChI Key： GTVAQMXLEWJLEN-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C2=CC=CC=C2O)CC(C2SC=CC=2)=N1)CN1CCOCC1

Additional information on 1-5-(2-hydroxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(morpholin-4-yl)ethan-1-one

Exploring the Versatile Applications of 1-5-(2-hydroxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(morpholin-4-yl)ethan-1-one (CAS 876941-47-8)

The compound 1-5-(2-hydroxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(morpholin-4-yl)ethan-1-one (CAS 876941-47-8) represents an intriguing molecular structure that has garnered significant attention in pharmaceutical and materials science research. This pyrazole-morpholine hybrid combines multiple pharmacophoric elements, making it particularly interesting for drug discovery applications. The presence of both hydroxyphenyl and thiophene moieties contributes to its unique electronic properties and potential biological activities.

Recent studies highlight the compound's potential as a multi-target therapeutic agent, with particular interest in its kinase inhibition properties. Researchers are investigating its potential applications in addressing conditions related to cellular signaling pathways. The morpholine component enhances solubility characteristics, while the pyrazole-thiophene core contributes to target binding affinity. These structural features make CAS 876941-47-8 a valuable scaffold for medicinal chemistry optimization.

The synthesis of 1-5-(2-hydroxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(morpholin-4-yl)ethan-1-one typically involves multi-step organic transformations, with careful control of reaction conditions to achieve optimal yields. Analytical characterization using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms the structural integrity of this compound. The hydroxyphenyl-pyrazole moiety in particular has shown interesting photophysical properties that may have applications in materials science.

In pharmaceutical research, derivatives of CAS 876941-47-8 are being explored for their potential in addressing current medical challenges. The compound's ability to interact with multiple biological targets while maintaining favorable drug-like properties makes it particularly attractive. Recent publications have highlighted its potential in modulating specific enzymatic activities, though detailed mechanism-of-action studies are ongoing.

The thiophene-containing pyrazoline core of this molecule offers interesting possibilities for structural modification, allowing medicinal chemists to fine-tune biological activity. Current research focuses on understanding the structure-activity relationships of various analogs. The presence of both hydrogen bond donor and acceptor sites in the molecule contributes to its versatile interaction capabilities with biological targets.

From a materials science perspective, the conjugated system formed by the thiophene-pyrazole components suggests potential applications in organic electronics. Researchers are investigating the compound's photophysical properties and charge transport characteristics. The morpholine ethanone side chain provides additional opportunities for derivatization to modify solubility and processing characteristics.

Quality control of 1-5-(2-hydroxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(morpholin-4-yl)ethan-1-one requires rigorous analytical methods to ensure purity and consistency. HPLC methods with UV detection are commonly employed, along with complementary techniques to verify structural identity. The compound's stability under various conditions is an important consideration for both research and potential applications.

The growing interest in heterocyclic compounds with multiple functional groups has increased demand for specialized building blocks like CAS 876941-47-8. Suppliers are responding to this need by developing reliable synthesis protocols and scaling up production while maintaining high purity standards. The compound's versatility makes it valuable for both academic research and industrial applications.

Recent advances in synthetic methodology have improved access to pyrazole-morpholine hybrids, enabling more extensive structure-activity studies. Researchers are particularly interested in how modifications to the hydroxyphenyl or thiophene components affect biological activity and physical properties. These investigations are contributing to a deeper understanding of structure-property relationships in this class of compounds.

Environmental and safety considerations for handling 1-5-(2-hydroxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(morpholin-4-yl)ethan-1-one follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper personal protective equipment and ventilation are recommended during handling. The compound's stability data and proper storage conditions are important considerations for long-term use.

The intellectual property landscape surrounding CAS 876941-47-8 and related structures is evolving, with several patents covering specific derivatives and applications. Researchers and companies exploring this compound should conduct thorough patent searches to understand the current state of the art. The structural novelty of this multi-heterocyclic system continues to inspire new synthetic approaches and potential applications.

As research into targeted therapies advances, compounds like 1-5-(2-hydroxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(morpholin-4-yl)ethan-1-one are becoming increasingly important tools for drug discovery. The ability to systematically modify different regions of the molecule allows for fine-tuning of pharmacological properties. Current studies are exploring how specific structural variations affect bioavailability and target engagement.

The global market for specialized pharmaceutical intermediates and research chemicals continues to grow, with compounds like CAS 876941-47-8 representing important building blocks. Suppliers are increasingly offering custom synthesis services and bulk quantities to meet research demand. Quality documentation including certificates of analysis and detailed characterization data are essential for research applications.

Future directions for research on 1-5-(2-hydroxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-2-(morpholin-4-yl)ethan-1-one may include expanded biological screening, formulation development, and exploration of materials applications. The compound's unique combination of structural features suggests potential for uncovering novel activities or properties. Collaborative efforts between academic and industrial researchers are likely to drive further innovations with this interesting molecular scaffold.